Cas no 254-87-5 (1,2,4-Benzotriazine)

• Product Name: 1,2,4-Benzotriazine
• CAS No: 254-87-5
• MF: C₇H₅N₃
• MW: 131.134700536728
• CID: 281440
• PubChem ID: 67491
• Update Time: 2025-04-19

1,2,4-Benzotriazine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazine
• 1,2,4-Benzotriazene
• UNII-LVD8Y2BT9E
• NS00027899
• 254-87-5
• 1,2,4-triazanaphthalene
• 1,4-Benzotriazine
• SCHEMBL88615
• CHEBI:38011
• Q27117347
• NSC45057
• NSC-45057
• DTXSID60180054
• AKOS024385449
• EINECS 205-967-4
• LVD8Y2BT9E
• NSC 45057

• Inchi： 1S/C7H5N3/c1-2-4-7-6(3-1)8-5-9-10-7/h1-5H
• InChI Key： GDAXJBDYNVDMDF-UHFFFAOYSA-N
• SMILES： N1C=NN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 131.048
• Monoisotopic Mass: 131.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.27
• Melting Point: 75.8°C
• Boiling Point: 238.4°C at 760 mmHg
• Flash Point: 105.6°C
• Refractive Index: 1.665